5,6,7,8-Tetrahydro-1,6-naphthyridin-4-amine dihydrochloride

• IUPAC Name: 5,6,7,8-tetrahydro-1,6-naphthyridin-4-amine;dihydrochloride
• InChI: InChI=1S/C8H11N3.2ClH/c9-7-1-4-11-8-2-3-10-5-6(7)8;;/h1,4,10H,2-3,5H2,(H2,9,11);2*1H
• InChI Key: TWYUGUILJMUBJE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C(C=CN=C21)N.Cl.Cl
• Molecular Formula: C8H13Cl2N3
• Molecular Weight: 222.11 g/mol

Description

“5,6,7,8-Tetrahydro-1,6-naphthyridin-4-amine dihydrochloride” is a chemical compound with the molecular formula C8H11N3.2ClH. It has a molecular weight of 222.12.

Synthesis Analysis

The synthesis of related compounds like 5,6,7,8-tetrahydro-1,6-naphthyridine derivatives relies on efficient double Sonogashira reactions of 2,5-dibromopyridine with acetylenic alcohols and protected propargylamines followed by Chichibabin cyclizations.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H11N3.2ClH/c9-7-1-4-11-8-2-3-10-5-6(7)8;;/h1,4,10H,2-3,5H2,(H2,9,11);2*1H. This code provides a specific string of characters that represent the molecular structure of the compound.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

The reactivity of 4-cyano-1,3-dichloro-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine with nucleophiles has been investigated, leading to the synthesis of mono- and di-amino-substituted derivatives. This research highlights the versatility of the compound in organic synthesis, where different experimental conditions can significantly alter the outcome of reactions. The study also discovered a new rearrangement leading to 1-oxo derivatives of 3,4-dihydro-2,7-naphthyridines, which was confirmed by X-ray crystallography (Sirakanyan et al., 2014).

Library Synthesis for Drug Discovery

5,6,7,8-Tetrahydro-1,6-naphthyridine scaffolds have been utilized in the synthesis of a 101-membered library, employing urea, amide, and sulfonamide formations. Screening of this library for antituberculosis activity identified three lead compounds, demonstrating the compound's utility in generating diverse chemical libraries for drug discovery efforts (Zhou et al., 2008).

Development of New Materials

Studies focusing on the hydrogen bonding between the base of 5,7-dimethyl-1,8-naphthyridine-2-amine and acidic compounds have advanced our understanding of supramolecular architectures. This research has implications for the development of new materials with specific binding properties, as demonstrated through the formation of organic salts and their detailed structural analysis by X-ray diffraction (Jin et al., 2010).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H315, H319, and H335, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.